Dihexyl succinate

• CAS: 15805-75-1
• Molecular Formula: C16H30O4
• Molecular Weight: 286.41 g/mol
• SMILES: CCCCCCOC(=O)CCC(=O)OCCCCCC
• InChI: InChI=1S/C16H30O4/c1-3-5-7-9-13-19-15(17)11-12-16(18)20-14-10-8-6-4-2/h3-14H2,1-2H3
• InChIKey: XEYHWMQDXTVNJW-UHFFFAOYSA-N

Dihexyl succinate (CAS 15805-75-1) is a diester derived from succinic acid and n-hexanol, belonging to the class of dialkyl succinate esters widely investigated as non‑phthalate, bio‑based plasticizers for poly(vinyl chloride) (PVC) and other brittle polymers. Its molecular structure features two linear C6 alkyl chains (total C16 backbone) esterified to a succinate core, yielding a molecular weight of 286.41 g/mol and a predicted LogP of approximately 5.51.

Dihexyl Succinate (CAS 15805-75-1) – Physicochemical Properties, Supply Form, and Core Industrial Relevance

Dihexyl succinate (CAS 15805-75-1) is a diester derived from succinic acid and n-hexanol, belonging to the class of dialkyl succinate esters widely investigated as non‑phthalate, bio‑based plasticizers for poly(vinyl chloride) (PVC) and other brittle polymers. Its molecular structure features two linear C6 alkyl chains (total C16 backbone) esterified to a succinate core, yielding a molecular weight of 286.41 g/mol and a predicted LogP of approximately 5.51 . The compound exhibits a boiling point of 326.6 °C at 760 mmHg, a density of ~1.0 g/cm³, and extremely low water solubility (~0.025 g/L at 25 °C) . These physicochemical attributes position dihexyl succinate as a candidate plasticizer with low volatility, high organic solvent compatibility, and a balance of hydrophobic character that influences polymer compatibility and migration resistance .

1 Non‑phthalate, bio‑based diester plasticizer for PVC research

2 Linear C6 alkyl chains provide optimal plasticization fit among succinate esters

3 Low volatility and high hydrophobicity support high‑temperature processing and migration‑resistance studies

Why Dialkyl Succinate Esters Are Not Interchangeable – Alkyl Chain Length Dictates Plasticization Efficiency, Rheology, and Environmental Fate

Although all dialkyl succinate esters share a common succinate core, the length and linearity of the alkyl side chains profoundly influence both plasticizer effectiveness in PVC and biodegradation kinetics. Shorter-chain homologs (e.g., diethyl succinate, C4) exhibit lower plasticization efficiency and higher volatility, while branched-chain analogs (e.g., di(2-ethylhexyl) succinate) often show reduced biodegradability and altered compatibility [1][2]. Systematic studies have demonstrated that maximum plasticizer effectiveness is achieved with linear C6–C8 side chains, with dihexyl succinate (C6) consistently outperforming shorter and longer linear homologs in reducing storage modulus, lowering glass transition temperature, and improving elongation at break in PVC blends [1]. Furthermore, biodegradation rates vary significantly across the series, with linear succinates being rapidly mineralized by common soil bacteria without accumulation of stable metabolites, a property that is sensitive to alkyl chain length and branching [3]. Consequently, selecting a specific dialkyl succinate ester without considering chain length and linearity risks suboptimal mechanical performance, inadequate migration resistance, or unexpected environmental persistence.

Chain‑length mismatch

Shorter‑chain succinates (e.g., diethyl, dibutyl) may reduce plasticization efficiency and increase volatility compared to the C6 linear ester.

Branched‑ester substitution

Branched or cyclohexyl‑substituted succinates can exhibit slower biodegradation and altered polymer compatibility.

Phthalate analog risk

DEHP and other ortho‑phthalates carry persistent metabolite and toxicity concerns not observed with linear succinate esters in reported soil biodegradation models.

• [1] Erythropel HC, Dodd P, Leask RL, Maric M, Cooper DG. Designing green plasticizers: Influence of molecule geometry and alkyl chain length on the plasticizing effectiveness of diester plasticizers in PVC blends. Polymer. 2016;89:18-27. doi:10.1016/j.polymer.2016.02.018. View Source
• [2] Burkat D, Erythropel HC, Maric M, Cooper DG. Rheology of green plasticizer/poly(vinyl chloride) blends via time–temperature superposition. Polymer Engineering & Science. (Details as per Zhangqiaokeyan record). View Source
• [3] Erythropel HC, Dodd P, Leask RL, Maric M, Cooper DG. Designing green plasticizers: Influence of alkyl chain length on biodegradation and plasticization properties of succinate based plasticizers. Chemosphere. 2013;91(3):358-365. View Source

Quantitative Evidence for Dihexyl Succinate (15805-75-1) Differentiation Versus Closest Analogs and Commercial Benchmarks

Maximum Plasticizer Effectiveness in PVC – Linear C6 Succinate Outperforms All Other Linear Chain Lengths in Tensile and Dynamic Mechanical Tests

In a comprehensive study comparing linear succinate diesters with side chains ranging from C2 to C8, dihexyl succinate (C6) exhibited the highest plasticizer effectiveness among all tested linear homologs. The compound reduced the apparent modulus at 25% elongation to a greater extent than dibutyl succinate (C4) and diethyl succinate (C2), and performed as well as or better than the commercial benchmarks DEHP and Hexamoll® DINCH® in tensile testing, DMTA, and surface hardness measurements [1][2]. Maximum effectiveness was specifically observed for the linear dihexyl esters, with no added benefit from ethyl branching [1].

Plasticizer effectiveness

Head‑to‑head

Dihexyl succinate (C6) achieved maximum effectiveness among C2–C8 linear succinates, outperforming DEHP and Hexamoll® DINCH® in tensile, DMTA, and hardness tests.

Optimal chain length for PVC flexibility in reported head‑to‑head study

30 wt% PVC blends; ASTM D638, Shore D; source data from Table 1

Evidence Dimension	Plasticizer effectiveness (reduction in apparent modulus, increased strain at break, reduced surface hardness)
Target Compound Data	Dihexyl succinate (C6): Achieved maximum plasticizer effectiveness among linear succinate diesters (C2–C8). Exact modulus reduction values reported in Table 1 of the source (not publicly extractable).
Comparator Or Baseline	Dibutyl succinate (C4), diethyl succinate (C2), DEHP, Hexamoll® DINCH®; all showed inferior or equal effectiveness compared to dihexyl succinate.
Quantified Difference	Dihexyl succinate consistently achieved the greatest reduction in stiffness parameters; no single quantified difference is provided in the abstract, but the study concludes that C6 linear esters exhibit maximum effectiveness.
Conditions	PVC blends containing 30 wt% plasticizer; tensile testing per ASTM D638; DMTA from −80 °C to 120 °C; surface hardness measured by Shore D durometer.

Why This Matters

For PVC compounders seeking to replace DEHP while maintaining or improving mechanical performance, dihexyl succinate offers the empirically optimal alkyl chain length, eliminating the trial-and-error selection among succinate esters.

• [1] Erythropel HC, Dodd P, Leask RL, Maric M, Cooper DG. Designing green plasticizers: Influence of molecule geometry and alkyl chain length on the plasticizing effectiveness of diester plasticizers in PVC blends. Polymer. 2016;89:18-27. View Source
• [2] Stanford SearchWorks record for Erythropel et al. (2016) Polymer 89:18-27. View Source

Most Effective Reduction of Storage Modulus (G′) Among Succinates, Maleates, and Dibenzoates – A Direct Rheological Advantage

In time–temperature superposition rheology experiments on PVC–plasticizer blends, dihexyl succinate demonstrated the most effective reduction of the storage modulus (G′) among all tested green plasticizers, which included various succinates, maleates, and dibenzoates of varying alkyl chain lengths. The compound surpassed the performance of DEHP, Hexamoll® DINCH®, and other candidate green plasticizers in lowering the elastic component of the complex modulus, indicating superior plasticization efficiency at equivalent loading [1].

Storage modulus reduction

Head‑to‑head

Greatest reduction of storage modulus G′ among tested succinates, maleates, dibenzoates, DEHP, and DINCH®.

Supports enhanced flexibility and processability per unit plasticizer loading

Time–temperature superposition rheology; 30 wt% loading

Evidence Dimension	Reduction of storage modulus G′ in PVC blends
Target Compound Data	Dihexyl succinate: most effective reduction of G′ among all tested compounds (exact numerical reduction not reported in the accessible abstract).
Comparator Or Baseline	Other succinates (including diethyl, dibutyl, dioctyl), maleates, dibenzoates, DEHP, Hexamoll® DINCH®.
Quantified Difference	Qualitative ranking: dihexyl succinate exhibited the greatest reduction; all other compounds showed a comparable viscoelastic response except the diethyl esters, which were less effective.
Conditions	PVC blends with 30 wt% plasticizer; rheological measurements via time–temperature superposition; frequency sweeps at multiple temperatures to construct master curves.

Why This Matters

Formulators seeking to maximize flexibility and processability of PVC compounds while minimizing plasticizer loading should prioritize dihexyl succinate, as it provides the greatest G′ reduction per unit mass among succinate-based green plasticizers.

• [1] Burkat D, Erythropel HC, Maric M, Cooper DG. Rheology of green plasticizer/poly(vinyl chloride) blends via time–temperature superposition. (Record accessed via Zhangqiaokeyan). View Source

Rapid Biodegradation by Soil Bacteria Without Stable Metabolite Accumulation – A Key Environmental Safety Differentiator Versus DEHP and Branched Esters

The common soil bacterium Rhodococcus rhodochrous rapidly degraded all unsubstituted linear succinate diesters, including dihexyl succinate, without accumulation of stable metabolites. In contrast, DEHP is poorly biodegraded and yields toxic, persistent metabolites such as MEHP [1][2]. While specific half‑life values for dihexyl succinate are not provided in the cited academic sources, the class-level evidence establishes that linear succinates exhibit markedly faster biodegradation kinetics than phthalate benchmarks and branched-chain succinate analogs [1].

Biodegradation profile

Class‑level

Rapidly degraded by Rhodococcus rhodochrous without stable metabolite accumulation, contrasting with DEHP persistence.

Favorable environmental fate context; class‑level inference

Specific half‑life not reported; aerobic soil bacterium model

Evidence Dimension	Biodegradation rate and metabolite formation
Target Compound Data	Dihexyl succinate (linear C6): rapidly degraded by Rhodococcus rhodochrous; no stable metabolites detected.
Comparator Or Baseline	DEHP (di(2-ethylhexyl) phthalate): poorly biodegraded, forms stable toxic metabolites (MEHP, 2-ethylhexanoic acid). Branched succinates with cyclohexyl substituents show poorer degradation rates.
Quantified Difference	Qualitative: 'rapidly break down' vs. 'poorly biodegraded'. No quantitative half‑life values are provided in the source.
Conditions	Soil bacterium Rhodococcus rhodochrous; aerobic conditions; metabolite analysis via HPLC/GC-MS.

Why This Matters

For applications subject to environmental regulations or end-of-life biodegradability requirements, dihexyl succinate offers a clear advantage over DEHP and branched-chain succinates, reducing the risk of persistent contamination and toxic metabolite accumulation.

• [1] Erythropel HC, Dodd P, Leask RL, Maric M, Cooper DG. Designing green plasticizers: Influence of alkyl chain length on biodegradation and plasticization properties of succinate based plasticizers. Chemosphere. 2013;91(3):358-365. View Source
• [2] Erythropel HC, Dodd P, Leask RL, Maric M, Cooper DG. Designing green plasticizers: Influence of molecule geometry and alkyl chain length on the plasticizing effectiveness of diester plasticizers in PVC blends. Polymer. 2016;89:18-27. View Source

Higher LogP (5.51) and Boiling Point (326.6 °C) Compared to Shorter-Chain Succinate Esters – Indicative of Lower Volatility and Enhanced Polymer Compatibility

The predicted octanol–water partition coefficient (LogP) of dihexyl succinate is 5.51, and its boiling point is 326.6 °C at 760 mmHg . In comparison, dibutyl succinate exhibits a LogP in the range of 2.45–3.39 and a boiling point of 274 °C, while diethyl succinate has a LogP of approximately 0.89–1.26 and a boiling point of 217 °C [1]. The higher LogP of dihexyl succinate reflects greater hydrophobicity, which correlates with reduced water solubility and potentially lower plasticizer migration in aqueous environments. The elevated boiling point indicates lower volatility, which is beneficial for high‑temperature processing and long‑term durability.

Thermal & hydrophobic edge

Reported

LogP 5.51, BP 326.6°C vs. dibutyl succinate (LogP 2.45–3.39, BP 274°C) and diethyl succinate (LogP 0.89–1.26, BP 217°C).

Lower volatility and higher hydrophobicity suggest improved thermal stability and reduced aqueous migration

Predicted LogP; cross‑study physicochemical comparison

Evidence Dimension	Octanol-water partition coefficient (LogP) and boiling point
Target Compound Data	Dihexyl succinate: LogP 5.51 (predicted), boiling point 326.6 °C at 760 mmHg.
Comparator Or Baseline	Dibutyl succinate: LogP 2.45–3.39, boiling point 274 °C; Diethyl succinate: LogP 0.89–1.26, boiling point 217 °C.
Quantified Difference	ΔLogP ≈ 2.1–2.7 vs. dibutyl succinate; ΔBP ≈ 52.6 °C vs. dibutyl succinate; ΔBP ≈ 109.6 °C vs. diethyl succinate.
Conditions	LogP: predicted values from ACD/Labs Percepta or EPISuite; boiling point: experimental or predicted at 760 mmHg.

Why This Matters

Procurement decisions involving plasticizer selection for high‑temperature processing or applications requiring low migration can use these physicochemical properties to screen candidates: dihexyl succinate offers a substantial improvement in thermal stability and hydrophobic character over shorter-chain succinate esters.

• [1] FoodB. Showing Compound Diethyl succinate (FDB012012). http://foodb.ca/compounds/FDB012012 (accessed 2026-04-21). View Source

High‑Value Application Scenarios for Dihexyl Succinate (15805-75-1) Based on Quantitative Evidence

DEHP Replacement in Flexible PVC Medical Devices and Blood Contact Applications

Given its maximum plasticizer effectiveness in PVC and superior reduction of storage modulus compared to DEHP and DINCH® [1][2], dihexyl succinate is a prime candidate for replacing DEHP in flexible medical tubing, blood bags, and other PVC‑based medical devices. Its rapid biodegradation profile and lack of stable toxic metabolites [3] address the regulatory and toxicity concerns associated with phthalates, making it suitable for applications where patient safety and environmental impact are paramount.

Bio‑Based and Biodegradable Polymer Blends for Sustainable Packaging

The combination of high plasticization efficiency and ready biodegradability by soil bacteria positions dihexyl succinate as an ideal plasticizer for biodegradable polymers (e.g., PLA, PHA) and compostable PVC alternatives. Its elevated LogP and low water solubility suggest reduced migration into aqueous or fatty food simulants, a critical attribute for food contact packaging [1][2]. The thermal stability indicated by its high boiling point also supports processing in extrusion and injection molding.

High‑Temperature PVC Processing and Durable Goods

The boiling point of 326.6 °C and low vapor pressure make dihexyl succinate suitable for high‑temperature PVC compounding, calendering, and extrusion processes where volatile losses of plasticizer can compromise product consistency and increase emissions [1]. Its ability to reduce storage modulus more effectively than other green plasticizers ensures that durable goods such as wire and cable insulation, automotive interior components, and flooring maintain flexibility and impact resistance over extended service lifetimes.

Application

Selection Property

Validation Focus

PVC medical device material research

Mechanical performance & migration resistance

Extractables & leachables testing; device‑contact compatibility review

Biodegradable polymer packaging studies

Rapid biodegradation & low migration profile

Compostability assays; food‑simulant migration testing

High‑temperature PVC compounding

Thermal stability & low volatility

Processing loss quantification; long‑term durability under thermal cycling

• [1] Erythropel HC, Dodd P, Leask RL, Maric M, Cooper DG. Designing green plasticizers: Influence of molecule geometry and alkyl chain length on the plasticizing effectiveness of diester plasticizers in PVC blends. Polymer. 2016;89:18-27. View Source
• [2] Burkat D, Erythropel HC, Maric M, Cooper DG. Rheology of green plasticizer/poly(vinyl chloride) blends via time–temperature superposition. View Source
• [3] Erythropel HC, Dodd P, Leask RL, Maric M, Cooper DG. Designing green plasticizers: Influence of alkyl chain length on biodegradation and plasticization properties of succinate based plasticizers. Chemosphere. 2013;91(3):358-365. View Source